4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile

• IUPAC Name: 4-amino-2-[(3,4-dimethoxyphenyl)methyl]pyrimidine-5-carbonitrile
• InChI: InChI=1S/C14H14N4O2/c1-19-11-4-3-9(5-12(11)20-2)6-13-17-8-10(7-15)14(16)18-13/h3-5,8H,6H2,1-2H3,(H2,16,17,18)
• InChI Key: QRXPTEBDYNRVND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=NC=C(C(=N2)N)C#N)OC
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol

Description

4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile, also known as DMBCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a unique structure that makes it an attractive candidate for use in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, as well as to modulate the expression of various genes involved in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells, as well as to reduce the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile is its unique structure, which makes it an attractive candidate for use in various fields of research. Additionally, its anti-cancer and anti-inflammatory properties make it a promising compound for further investigation. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its effects.

Future Directions

There are several future directions for research on 4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile. One potential area of investigation is its use in combination therapies for cancer and inflammation. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify potential molecular targets for therapeutic intervention. Finally, the development of new synthetic methods for this compound may enable its use in a wider range of applications.

Synthesis Methods

The synthesis of 4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile involves the reaction between 2,4-dimethoxy-5-formylpyrimidine and 3,4-dimethoxybenzylamine, followed by the addition of sodium cyanide to form the carbonitrile group. The resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-amino-2-(3,4-dimethoxybenzyl)pyrimidine-5-carbonitrile has been studied extensively for its potential applications in scientific research. It has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, this compound has been investigated for its potential use as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models.